Ethyl 2-(5-bromo-2-chloropyridine-3-amido)-4-methyl-1,3-thiazole-5-carboxylate

• IUPAC Name: ethyl 2-[(5-bromo-2-chloropyridine-3-carbonyl)amino]-4-methyl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C13H11BrClN3O3S/c1-3-21-12(20)9-6(2)17-13(22-9)18-11(19)8-4-7(14)5-16-10(8)15/h4-5H,3H2,1-2H3,(H,17,18,19)
• InChI Key: ACOYOMJMDJDPKB-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=C(N=C(S1)NC(=O)C2=C(N=CC(=C2)Br)Cl)C
• Molecular Formula: C13H11BrClN3O3S
• Molecular Weight: 404.67 g/mol

Description

Ethyl 2-(5-bromo-2-chloropyridine-3-amido)-4-methyl-1,3-thiazole-5-carboxylate is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including medicinal chemistry, drug discovery, and pharmaceuticals. This compound is a thiazole derivative that has shown promising results in various preclinical studies, making it a potential candidate for further research and development.

Mechanism of Action

The exact mechanism of action of Ethyl 2-(5-bromo-2-chloropyridine-3-amido)-4-methyl-1,3-thiazole-5-carboxylate is not fully understood. However, it has been reported to exert its effects by inhibiting certain enzymes and proteins that are involved in various cellular processes, including cell growth, differentiation, and apoptosis.
Biochemical and Physiological Effects:
Ethyl 2-(5-bromo-2-chloropyridine-3-amido)-4-methyl-1,3-thiazole-5-carboxylate has been shown to exhibit various biochemical and physiological effects in preclinical studies. It has been reported to inhibit the growth of cancer cells, reduce inflammation, and exhibit antimicrobial activity against various pathogens.

Advantages and Limitations for Lab Experiments

One of the main advantages of Ethyl 2-(5-bromo-2-chloropyridine-3-amido)-4-methyl-1,3-thiazole-5-carboxylate is its potential as a lead compound for the development of new drugs. However, its limitations include its low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several potential future directions for the research and development of Ethyl 2-(5-bromo-2-chloropyridine-3-amido)-4-methyl-1,3-thiazole-5-carboxylate. These include:
1. Further studies to elucidate the exact mechanism of action of the compound.
2. Development of more efficient synthesis methods to improve the yield and purity of the compound.
3. Investigation of the potential use of the compound in combination with other drugs for the treatment of various diseases.
4. Studies to evaluate the safety and toxicity of the compound in vivo.
5. Development of new derivatives of the compound with improved pharmacological properties.
Conclusion:
Ethyl 2-(5-bromo-2-chloropyridine-3-amido)-4-methyl-1,3-thiazole-5-carboxylate has shown promising results in various preclinical studies, making it a potential candidate for further research and development. Its potential applications in the treatment of various diseases, including cancer, inflammation, and infectious diseases, make it an attractive compound for drug discovery and development. However, further studies are needed to fully understand its mechanism of action and evaluate its safety and toxicity in vivo.

Synthesis Methods

The synthesis of Ethyl 2-(5-bromo-2-chloropyridine-3-amido)-4-methyl-1,3-thiazole-5-carboxylate involves the reaction of 2-amino-5-bromo-3-chloropyridine with 2-bromoacetic acid ethyl ester, followed by the reaction of the resulting intermediate with 2-aminothiazole-4-carboxylic acid. The final product is obtained after purification and isolation steps.

Scientific Research Applications

Ethyl 2-(5-bromo-2-chloropyridine-3-amido)-4-methyl-1,3-thiazole-5-carboxylate has shown promising results in various preclinical studies, making it a potential candidate for further research and development. It has been studied for its potential applications in the treatment of various diseases, including cancer, inflammation, and infectious diseases.